Cas no 159855-97-7 (2-(4-tert-butylbenzenesulfonamido)acetic acid)
159855-97-7 structure
Product Name:2-(4-tert-butylbenzenesulfonamido)acetic acid
CAS No:159855-97-7
MF:C12H17NO4S
MW:271.33268237114
MDL:MFCD01004466
CID:109358
PubChem ID:962501
Update Time:2025-04-18
2-(4-tert-butylbenzenesulfonamido)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-(tert-Butyl)phenylsulfonamido)acetic acid
- ((4-(tert-Butyl)phenyl)sulfonyl)glycine
- 2-[(4-tert-butylphenyl)sulfonylamino]acetic acid
- Glycine,N-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-
- F1414-0617
- 2-(([4-(TERT-BUTYL)PHENYL]SULFONYL)AMINO)ACETIC ACID
- 2-(4-tert-butylbenzenesulfonamido)acetic acid
- AKOS000813659
- 159855-97-7
- EN300-240160
- DTXSID70359416
- 2-(([4-(TERT-BUTYL)PHENYL]SULFONYL)AMINO)ACETICACID
- E89144
- FT-0703274
- Oprea1_234275
- 2-(4-tert-butylphenylsulfonamido)acetic acid
- 2-(4-(tert-butyl)phenylsulfonamido)aceticacid
- Oprea1_298254
- GLYCINE, N-[[4-(1,1-DIMETHYLETHYL)PHENYL]SULFONYL]-
- 2-({[4-(tert-butyl)phenyl]sulfonyl}amino)acetic acid
-
- MDL: MFCD01004466
- Inchi: 1S/C12H17NO4S/c1-12(2,3)9-4-6-10(7-5-9)18(16,17)13-8-11(14)15/h4-7,13H,8H2,1-3H3,(H,14,15)
- InChI Key: PDIQLCAEGLVCLL-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)C(C)(C)C)(NCC(=O)O)(=O)=O
Computed Properties
- Exact Mass: 271.08800
- Monoisotopic Mass: 271.08782920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 91.8Ų
Experimental Properties
- PSA: 91.85000
- LogP: 2.81870
2-(4-tert-butylbenzenesulfonamido)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B491105-25mg |
((4-(tert-Butyl)phenyl)sulfonyl)glycine |
159855-97-7 | 25mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B491105-50mg |
((4-(tert-Butyl)phenyl)sulfonyl)glycine |
159855-97-7 | 50mg |
$ 95.00 | 2022-06-01 | ||
| TRC | B491105-250mg |
((4-(tert-Butyl)phenyl)sulfonyl)glycine |
159855-97-7 | 250mg |
$ 320.00 | 2022-06-01 | ||
| Enamine | EN300-240160-0.05g |
2-(4-tert-butylbenzenesulfonamido)acetic acid |
159855-97-7 | 95% | 0.05g |
$227.0 | 2024-06-19 | |
| Enamine | EN300-240160-0.1g |
2-(4-tert-butylbenzenesulfonamido)acetic acid |
159855-97-7 | 95% | 0.1g |
$238.0 | 2024-06-19 | |
| Enamine | EN300-240160-0.25g |
2-(4-tert-butylbenzenesulfonamido)acetic acid |
159855-97-7 | 95% | 0.25g |
$249.0 | 2024-06-19 | |
| Enamine | EN300-240160-0.5g |
2-(4-tert-butylbenzenesulfonamido)acetic acid |
159855-97-7 | 95% | 0.5g |
$260.0 | 2024-06-19 | |
| Enamine | EN300-240160-1.0g |
2-(4-tert-butylbenzenesulfonamido)acetic acid |
159855-97-7 | 95% | 1.0g |
$271.0 | 2024-06-19 | |
| Enamine | EN300-240160-2.5g |
2-(4-tert-butylbenzenesulfonamido)acetic acid |
159855-97-7 | 95% | 2.5g |
$529.0 | 2024-06-19 | |
| Enamine | EN300-240160-5.0g |
2-(4-tert-butylbenzenesulfonamido)acetic acid |
159855-97-7 | 95% | 5.0g |
$783.0 | 2024-06-19 |
2-(4-tert-butylbenzenesulfonamido)acetic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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